![molecular formula C10H11N3O3 B6174858 2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid CAS No. 2503207-67-6](/img/no-structure.png)
2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid (HPPPCA) is a compound belonging to the class of pyrazolo[1,5-a]pyrimidine-6-carboxylic acids. It is a white, odorless, crystalline solid with a melting point of 181-182 °C and a molecular weight of 247.3 g/mol. HPPPCA is an important intermediate in the synthesis of various pharmaceuticals, including anti-inflammatory drugs and anti-cancer agents. It is also used as an analytical reagent for the detection of various compounds.
Scientific Research Applications
2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid has been used in a variety of scientific research applications. It has been used to study the structure-activity relationship of various drugs, as well as to investigate the mechanism of action of anti-inflammatory and anti-cancer agents. It has also been used to develop new synthetic methods for the preparation of pharmaceuticals.
Mechanism of Action
2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the synthesis of pro-inflammatory prostaglandins, and the inhibition of COX-2 leads to the inhibition of inflammation. This compound has also been found to inhibit the enzyme 5-lipoxygenase (5-LOX), which is involved in the synthesis of leukotrienes, another type of pro-inflammatory mediator.
Biochemical and Physiological Effects
This compound has been found to have anti-inflammatory and anti-cancer effects in animal models. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory prostaglandins and leukotrienes, as well as induce apoptosis in cancer cells. In vivo studies have demonstrated that this compound can reduce inflammation and tumor growth in animal models.
Advantages and Limitations for Lab Experiments
2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid is a relatively stable compound and is easy to synthesize. It is also commercially available, which makes it a convenient reagent for laboratory experiments. However, this compound is also a relatively expensive compound, which can limit its use in certain experiments.
Future Directions
The potential of 2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid as a therapeutic agent is still being explored. Future research should focus on the development of new synthetic methods for the preparation of this compound and the investigation of its mechanism of action. Additionally, further studies should be conducted to determine the efficacy and safety of this compound in humans. Finally, researchers should explore the potential of this compound as a pro-drug, which could be used to deliver other therapeutic agents to target cells.
Synthesis Methods
2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid can be synthesized from the reaction of propan-2-yl pyrazole-5-carboxylate and 2-hydroxy-5-methylpyridin-4-one. The reaction is conducted in a solvent such as dichloromethane, and the product is then isolated by precipitation or column chromatography.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid involves the reaction of 2-amino-5-(propan-2-yl)pyrazole with ethyl 2-chloroacetate to form ethyl 2-(2-amino-5-(propan-2-yl)pyrazol-1-yl)acetate. This intermediate is then reacted with 2-cyano-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-4-one to form the target compound.", "Starting Materials": [ "2-amino-5-(propan-2-yl)pyrazole", "ethyl 2-chloroacetate", "2-cyano-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-4-one" ], "Reaction": [ "Step 1: Reaction of 2-amino-5-(propan-2-yl)pyrazole with ethyl 2-chloroacetate in the presence of a base such as potassium carbonate or sodium hydride to form ethyl 2-(2-amino-5-(propan-2-yl)pyrazol-1-yl)acetate.", "Step 2: Reaction of ethyl 2-(2-amino-5-(propan-2-yl)pyrazol-1-yl)acetate with 2-cyano-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-4-one in the presence of a base such as potassium carbonate or sodium hydride to form 2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid." ] } | |
CAS RN |
2503207-67-6 |
Molecular Formula |
C10H11N3O3 |
Molecular Weight |
221.2 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.